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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

Cat. No.: B154302

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 1,3,5-Trimethylcyclohexane. The following procedural guidance is
designed to answer specific operational questions and ensure the safe management of this
chemical in a laboratory setting.

Chemical Safety Summary

1,3,5-Trimethylcyclohexane is a highly flammable liquid and vapor, necessitating stringent
safety precautions to prevent ignition and exposure.[1][2][3][4] While specific occupational
exposure limits for 1,3,5-Trimethylcyclohexane have not been established by major
regulatory bodies, it is prudent to handle it with care in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation exposure. For structurally similar compounds like
Methylcyclohexane and Cyclohexane, established exposure limits provide a useful reference
for risk assessment.
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Occupational Exposure Limits for
Structurally Similar Compounds

Compound OSHA PEL (8-hour TWA)
Methylcyclohexane 500 ppm
Cyclohexane 300 ppm

NIOSH REL (10-hour TWA)

Methylcyclohexane 400 ppm

Cyclohexane 300 ppm

ACGIH TLV (8-hour TWA)

Methylcyclohexane 400 ppm

Cyclohexane 100 ppm

Note: TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), REL (Recommended
Exposure Limit), TLV (Threshold Limit Value). These values are for informational purposes and
should be used as a guide for minimizing exposure to 1,3,5-Trimethylcyclohexane.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1,3,5-Trimethylcyclohexane. The
following table outlines the recommended PPE.
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PPE Component

Specifications and Recommendations

Hand Protection

Wear chemical-resistant gloves. Given the
absence of specific breakthrough time data for
1,3,5-Trimethylcyclohexane, it is recommended
to use gloves made of materials known to be
resistant to aliphatic hydrocarbons. Nitrile gloves
are suitable for incidental contact, while heavier-
duty options like Viton™ or butyl rubber should
be considered for prolonged handling. Always
inspect gloves for degradation before use and
replace them immediately if contamination is
suspected. Double gloving can provide an

additional layer of protection.

Eye and Face Protection

Chemical splash goggles are mandatory. A face
shield should also be worn to provide additional

protection against splashes.[1]

Respiratory Protection

A NIOSH-approved respirator with organic vapor
cartridges is required if handling the chemical
outside of a certified chemical fume hood or in

poorly ventilated areas.[1]

Skin and Body Protection

A flame-resistant lab coat should be worn and
fully buttoned.[5] Long pants and closed-toe
shoes are required. For larger quantities, a
chemical-resistant apron or coveralls should be

considered.

Glove Selection Guidance:

Due to the lack of specific permeation data for 1,3,5-Trimethylcyclohexane, glove selection

should be based on the general resistance of materials to similar saturated aliphatic

hydrocarbons.
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. General Resistance to Aliphatic
Glove Material
Hydrocarbons

Good for splash protection and short-duration

Nitrile

tasks.
Neoprene Fair to good resistance.
Butyl Rubber Good resistance.
Viton™ Excellent resistance.

Important: It is crucial to consult the glove manufacturer's specific chemical resistance data to
make an informed decision.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 1,3,5-
Trimethylcyclohexane.

1. Preparation:

e Ensure a certified chemical fume hood is operational.

» Verify that a safety shower and eyewash station are accessible and unobstructed.
e Assemble all necessary PPE and ensure it is in good condition.

e Have an appropriate fire extinguisher (Class B: dry chemical, foam, or carbon dioxide)
readily available.[1]

o Prepare a spill kit with absorbent materials (e.g., vermiculite, sand).
2. Handling:
o Conduct all work with 1,3,5-Trimethylcyclohexane inside a chemical fume hood.[1]

e Ground all equipment and containers to prevent the buildup of static electricity, which can be
an ignition source.
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» Use only non-sparking tools.

o Keep containers tightly closed when not in use to minimize vapor release.

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.
o Clean the work area and any equipment used.

o Properly store the chemical in a cool, dry, well-ventilated area away from heat, sparks, and
open flames. Store in a designated flammable liquids cabinet.

Disposal Plan

Proper disposal of 1,3,5-Trimethylcyclohexane and contaminated materials is crucial to
prevent environmental contamination and safety hazards.

1. Waste Collection:

o Collect all 1,3,5-Trimethylcyclohexane waste, including contaminated materials (e.g.,
gloves, absorbent pads, and empty containers), in a designated and clearly labeled
hazardous waste container.

e The container must be compatible with the chemical and have a secure lid.
¢ Do not mix with incompatible waste streams.
2. Labeling:

» Label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name: "1,3,5-Trimethylcyclohexane."

3. Storage of Waste:
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» Store the waste container in a designated satellite accumulation area that is secure and
away from ignition sources.

o Keep the container closed except when adding waste.
4. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal. It is illegal to
dispose of flammable liquids down the drain or in regular trash.[3]

Workflow for Safe Handling of 1,3,5-
Trimethylcyclohexane
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Safe Handling Workflow for 1,3,5-Trimethylcyclohexane
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Caption: Workflow for the safe handling and disposal of 1,3,5-Trimethylcyclohexane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b154302?utm_src=pdf-body-img
https://www.benchchem.com/product/b154302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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